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Compound of Interest

Compound Name: 2,2-Difluoropropane-1,3-diol

Cat. No.: B1295105

Essential Safety and Handling Guide for 2,2-
Difluoropropane-1,3-diol

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,2-Difluoropropane-1,3-diol in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure the safe
and compliant use of this chemical.

Chemical Identity and Hazards:

Name: 2,2-Difluoropropane-1,3-diol

CAS Number: 428-63-7[1][2]

Molecular Formula: CsHeF202[2]

Primary Hazards:
o Causes skin irritation (H315)[2][3]
o Causes serious eye irritation (H319)[2][3]

o May cause respiratory irritation (H335)[2][3]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2,2-
Difluoropropane-1,3-diol to minimize exposure and ensure personal safety.[3]

PPE Category Specification

Safety glasses with side shields or chemical
Eye and Face Protection goggles. A face shield is recommended if there

is a splash hazard.[3]

Chemical-impermeable gloves. A lab coat or
Skin Protection other protective clothing should be worn and
fully buttoned.[3]

Use in a well-ventilated area. If ventilation is
Respiratory Protection inadequate or dust/fumes are generated, a dust

respirator should be worn.[3]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory for the safe handling of 2,2-
Difluoropropane-1,3-diol.

1. Preparation and Engineering Controls:

» Ventilation: Always handle 2,2-Difluoropropane-1,3-diol in a well-ventilated area, such as a
certified chemical fume hood.[3]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily
accessible and in good working order.

2. Safe Handling Practices:

» Avoid Contact: Avoid all personal contact, including inhalation of dust or fumes and contact
with skin and eyes.[3]
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Personal Hygiene: Do not eat, drink, or smoke in the handling area. Always wash hands with
soap and water after handling the chemical.[3]

Clothing: Work clothes should be laundered separately from other clothing. Contaminated
clothing must be washed before re-use.[3]

. Storage:
Containers: Store in original, tightly sealed containers.[3]

Conditions: Keep in a cool, dry, and well-ventilated area, protected from environmental
extremes.[3]

Security: Store in a locked-up location.[3]
Emergency Procedures
First-Aid Measures:

Eye Contact: Immediately flush eyes with fresh running water for several minutes, holding
the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[3]

Skin Contact: If skin or hair contact occurs, flush the affected area with running water and
soap. If irritation develops, seek medical attention.[3]

Inhalation: If fumes or dust are inhaled, remove the person to fresh air and keep them
comfortable for breathing. If you feel unwell, call a poison center or doctor.[3]

Ingestion: If swallowed, immediately give a glass of water. First aid is not generally required,
but if in doubt, contact a Poisons Information Centre or a doctor.[3]

Accidental Release Measures:
e Minor Spills:

o Clean up all spills immediately.[3]
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o Wear appropriate PPE, including a dust respirator.[3]
o Use dry clean-up procedures and avoid generating dust.[3]

o Collect residues and place them in a clean, dry, sealable, and labeled container for
disposal.[3]

e Major Spills:
o Alert emergency services and inform them of the location and nature of the hazard.[3]
o Control personal contact by wearing protective clothing.[3]
o Prevent spillage from entering drains or water courses.[3]

Disposal Plan

Proper disposal of 2,2-Difluoropropane-1,3-diol is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: Collect chemical residues and contaminated materials in sealed plastic
bags or other suitable containers for disposal.[3]

o Labeling: Clearly label all waste containers with the chemical name and associated hazards.

» Disposal Vendor: Dispose of the contents and container at an authorized hazardous or
special waste collection point in accordance with local, state, and federal regulations.[3] Do
not dispose of this chemical down the drain or in regular trash.[4]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2,2-Difluoropropane-1,3-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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